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Compound of Interest

Compound Name: Iromycin A

Cat. No.: B593667 Get Quote

Erythromycin A is a macrolide antibiotic, a class of compounds characterized by a large

macrocyclic lactone ring to which one or more deoxy sugars are attached.[1][2] Discovered in

1952 from the bacterium Saccharopolyspora erythraea (formerly Streptomyces erythraeus), it

has become a vital therapeutic agent for treating various bacterial infections, particularly in

patients with penicillin allergies.[1][2][3] This guide provides an in-depth analysis of the

chemical architecture of Erythromycin A, its functional groups, and the methodologies used for

its characterization.

Chemical Structure of Erythromycin A
The molecular structure of Erythromycin A (C₃₇H₆₇NO₁₃) is a complex assembly of three main

components: a 14-membered macrocyclic lactone, a desosamine sugar, and a cladinose sugar.

[2][3]

Erythronolide A Aglycone: The core of the molecule is a 14-membered lactone ring known as

erythronolide A.[2] This macrocycle is heavily substituted with multiple methyl groups and

hydroxyl groups at specific stereocenters, contributing to its complex three-dimensional

conformation.[4][5]

D-Desosamine: Attached via a glycosidic bond to the C5 hydroxyl group of the erythronolide

ring is the amino sugar D-desosamine. A key feature of this sugar is the dimethylamino

group at its C3 position, which is basic and crucial for its mechanism of action.[2][5]
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L-Cladinose: A second glycosidic linkage at the C3 hydroxyl group of the lactone ring

connects the neutral deoxy sugar L-cladinose.[2][5] This sugar is characterized by a methoxy

group at its C3 position.

The intricate arrangement of these components, including ten stereogenic carbons, gives

Erythromycin A its specific chemical properties and biological activity.[4]

Key Functional Groups
The diverse array of functional groups within the Erythromycin A structure dictates its

physicochemical properties, such as solubility and stability, as well as its pharmacological

activity.

Lactone (Ester): The 14-membered ring is a cyclic ester, or lactone, which is susceptible to

hydrolysis, particularly under acidic conditions. This instability in gastric acid necessitates the

use of enteric coatings or more stable ester prodrugs for oral administration.[6]

Ketone: A ketone group is present at the C9 position of the macrolide ring.[2][5]

Hydroxyl Groups: Multiple secondary and tertiary hydroxyl groups are distributed across the

macrolide ring and the two sugar moieties. These groups are potential sites for metabolism

and chemical modification to create semi-synthetic derivatives like Clarithromycin and

Azithromycin.[5]

Tertiary Amine: The dimethylamino group on the D-desosamine sugar is basic, with a pKa of

approximately 8.8.[3] This group is typically protonated at physiological pH, which is

essential for binding to the bacterial ribosome.

Ether (Glycosidic Linkages and Methoxy Group): The molecule contains two glycosidic ether

linkages that connect the sugars to the aglycone, as well as a methoxy group on the L-

cladinose sugar.

Below is a diagram illustrating the core structure and highlighting these principal functional

groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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